N-(3-chloro-4-hydroxynaphthalen-1-yl)thiophene-2-sulfonamide

• Molecular Formula: C14H10ClNO3S2
• Molecular Weight: 339.8 g/mol
• IUPAC Name: N-(3-chloro-4-hydroxynaphthalen-1-yl)thiophene-2-sulfonamide
• InChI: InChI=1S/C14H10ClNO3S2/c15-11-8-12(9-4-1-2-5-10(9)14(11)17)16-21(18,19)13-6-3-7-20-13/h1-8,16-17H
• InChI Key: HUWAMJAMAUCVCJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CC(=C2O)Cl)NS(=O)(=O)C3=CC=CS3

Description

N-(3-chloro-4-hydroxynaphthalen-1-yl)thiophene-2-sulfonamide is a useful research compound. Its molecular formula is C14H10ClNO3S2 and its molecular weight is 339.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

0.987 g N-(4-hydroxynaphthalen-1-yl)thiophene-2-sulfonamide (3) was suspended in 10 ml methanol, to which was added 3 ml hydrogen peroxide solution (35%). The mixture was stirred at r.t. for 2 h. Additional 3 ml hydrogen peroxide solution was added followed by 1 ml HCl solution (4 M in dioxane). The reaction was continued for another 2 h. The organic solvent was removed via rotavap and the residue was redissolved in ethyl acetate (100 ml). Washed with water (20 ml×3) and brine (20 ml×2), the organic phase was dried over Mg2SO4. The organic phase was filtered and concentrated. The crude product was separated via flash chromatography (Hex/EtOAc) affording 244 mg (22.2%) brown solid, m.p.: 113-115° C.